Cas no 1216247-53-8 (3-Amino-1-(2,4-dimethoxyphenyl)propan-1-ol)

• Product Name: 3-Amino-1-(2,4-dimethoxyphenyl)propan-1-ol
• CAS No: 1216247-53-8
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD14530114
• CID: 4775066
• PubChem ID: 65184807
• Update Time: 2025-05-19

3-Amino-1-(2,4-dimethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,4-dimethoxyphenyl)propan-1-ol
• 3-Amino-1-(2,4-dimethoxyphenyl)propan-1-ol

• MDL： MFCD14530114
• Inchi： 1S/C11H17NO3/c1-14-8-3-4-9(10(13)5-6-12)11(7-8)15-2/h3-4,7,10,13H,5-6,12H2,1-2H3
• InChI Key： AFPFWXCRBUXPNG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1OC)OC)CCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• XLogP3: 0.4
• Topological Polar Surface Area: 64.7

Additional information on 3-Amino-1-(2,4-dimethoxyphenyl)propan-1-ol

3-Amino-1-(2,4-Dimethoxyphenyl)Propan-1-ol

3-Amino-1-(2,4-dimethoxyphenyl)propan-1-ol, also known by its CAS number 1216247-53-8, is a versatile organic compound with significant applications in various fields of chemistry and biology. This compound is characterized by its unique structure, which includes an amino group (-NH₂) attached to a propane backbone and a 2,4-dimethoxyphenyl group. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical reactions.

The synthesis of 3-Amino-1-(2,4-dimethoxyphenyl)propan-1-ol involves a multi-step process that typically begins with the preparation of the 2,4-dimethoxyphenyl group. This is often achieved through the methylation of catechol derivatives under specific conditions. Once the phenolic ring is appropriately substituted with methoxy groups, it undergoes further reactions to introduce the amino and hydroxyl functionalities. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production.

One of the most notable applications of 3-Amino-1-(2,4-dimethoxyphenyl)propan-1-ol is in the field of drug discovery. Its structure allows for easy modification to create bioactive molecules with potential therapeutic effects. For instance, researchers have explored its use as a precursor for developing anti-inflammatory agents and antioxidants. The compound's ability to act as a chiral building block has also made it valuable in asymmetric synthesis, where it serves as a starting material for constructing complex molecules with high enantioselectivity.

In addition to its role in pharmaceuticals, 3-Amino-1-(2,4-dimethoxyphenyl)propan-1-ol has found applications in materials science. Its functional groups enable it to participate in polymerization reactions, leading to the development of novel polymeric materials with tailored properties. Recent studies have demonstrated its utility in creating stimuli-responsive polymers that can change their physical properties in response to external conditions such as temperature or pH levels.

The biological activity of 3-Amino-1-(2,4-dimethoxyphenyl)propan-1-ol has been extensively studied in recent years. Research indicates that it exhibits significant antioxidant activity due to the electron-rich aromatic ring and hydroxyl groups. This property makes it a promising candidate for use in cosmetics and food additives where antioxidant properties are desired. Furthermore, its ability to scavenge free radicals suggests potential applications in preventing oxidative stress-related diseases.

The compound's reactivity is not limited to organic synthesis; it also plays a role in biochemical systems. For example, it has been used as a substrate in enzymatic reactions to study catalytic mechanisms. Its interaction with various enzymes provides insights into enzyme specificity and catalytic efficiency, contributing to our understanding of biochemical processes.

In terms of environmental impact, researchers have investigated the biodegradation pathways of 3-Amino-1-(2,4-dimethoxyphenyl)propan-1-ol. Studies suggest that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of the aromatic ring. This knowledge is crucial for assessing its environmental fate and ensuring sustainable practices in its production and disposal.

The versatility of 3-Amino-1-(2,4-dimethoxyphenyl)propan-1-ol continues to drive innovation across multiple disciplines. Its ability to serve as both a building block and an active ingredient positions it as an essential compound in modern chemistry. As research progresses, new applications and improved synthetic methods are expected to further enhance its utility and impact on various industries.